(3Z)-1-butyl-3-(4-oxo-3-phenyl-2-thioxo-1,3-thiazolidin-5-ylidene)-1,3-dihydro-2H-indol-2-one

Specification

• Molecular Formula: C21H18N2O2S2
• Molecular Weight: 394.5 g/mol
• IUPAC Name: (5Z)-5-(1-butyl-2-oxoindol-3-ylidene)-3-phenyl-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C21H18N2O2S2/c1-2-3-13-22-16-12-8-7-11-15(16)17(19(22)24)18-20(25)23(21(26)27-18)14-9-5-4-6-10-14/h4-12H,2-3,13H2,1H3/b18-17-
• Standard InChI Key: BGTUMWSMZPFEPP-ZCXUNETKSA-N
• Isomeric SMILES: CCCCN1C2=CC=CC=C2/C(=C/3\C(=O)N(C(=S)S3)C4=CC=CC=C4)/C1=O
• Canonical SMILES: CCCCN1C2=CC=CC=C2C(=C3C(=O)N(C(=S)S3)C4=CC=CC=C4)C1=O

Introduction

Molecular Formula and Weight

• Molecular Formula: C20H18N2O2S2

• Molecular Weight: 382.5 g/mol (calculated using standard atomic weights)

Structural Features

The compound features:

• A thiazolidinone ring, which is a five-membered heterocyclic structure containing sulfur and nitrogen atoms.

• A phenyl group attached to the thiazolidinone ring.

• An indolinone moiety, a bicyclic structure containing a benzene ring fused to a lactam (cyclic amide).

• A butyl substituent on the indolinone nitrogen atom.

These structural elements contribute to the compound's stability and potential biological activity.

Synthesis Pathways

The synthesis of this compound typically involves:

• Formation of the thiazolidinone ring: This is achieved through cyclization reactions involving thiourea or its derivatives with α-haloketones or similar precursors.

• Condensation with an indolinone derivative: The reactive methylene group in the indolinone undergoes a condensation reaction with the thiazolidinone intermediate, forming a conjugated system stabilized by resonance.

Such reactions are often catalyzed by bases or acids to enhance yields and selectivity.

Anticancer Potential

Studies on related compounds suggest that the conjugated system in this molecule may inhibit key enzymes involved in cancer cell proliferation. The phenyl group and other substituents can modulate hydrophobic interactions with biological targets, improving efficacy.

Anti-inflammatory Effects

The compound's structure allows it to interact with inflammatory mediators such as cyclooxygenase (COX) enzymes, reducing inflammation pathways.

Analytical Data

Characterization of this compound can be performed using:

• NMR Spectroscopy: To confirm the chemical shifts corresponding to protons and carbons in the indolinone and thiazolidinone rings.

• Mass Spectrometry (MS): To verify the molecular weight.

• Infrared (IR) Spectroscopy: To identify functional groups such as carbonyls (C=O) and thiocarbonyls (C=S).

Drug Design

This compound serves as a scaffold for designing new drugs targeting:

• Bacterial infections

• Cancer therapy

• Chronic inflammatory diseases